Cas no 2138348-56-6 (ethyl 2-amino-5-chloro-4-(trifluoromethyl)thiophene-3-carboxylate)

• Product Name: ethyl 2-amino-5-chloro-4-(trifluoromethyl)thiophene-3-carboxylate
• CAS No: 2138348-56-6
• MF: C₈H₇ClF₃NO₂S
• MW: 273.659890413284
• CID: 5154569
• Update Time: 2025-05-27

ethyl 2-amino-5-chloro-4-(trifluoromethyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-5-chloro-4-(trifluoromethyl)thiophene-3-carboxylate

• Inchi： 1S/C8H7ClF3NO2S/c1-2-15-7(14)3-4(8(10,11)12)5(9)16-6(3)13/h2,13H2,1H3
• InChI Key： YLHKTWCNQSNASA-UHFFFAOYSA-N
• SMILES： C1(N)SC(Cl)=C(C(F)(F)F)C=1C(OCC)=O

Additional information on ethyl 2-amino-5-chloro-4-(trifluoromethyl)thiophene-3-carboxylate

Recent Advances in the Application of Ethyl 2-amino-5-chloro-4-(trifluoromethyl)thiophene-3-carboxylate (CAS: 2138348-56-6) in Chemical Biology and Pharmaceutical Research

Ethyl 2-amino-5-chloro-4-(trifluoromethyl)thiophene-3-carboxylate (CAS: 2138348-56-6) has emerged as a key intermediate in the synthesis of biologically active compounds, particularly in the development of novel pharmaceuticals. Recent studies have highlighted its versatility in medicinal chemistry, owing to the unique electronic and steric properties imparted by the trifluoromethyl and chloro substituents. This research brief synthesizes the latest findings on this compound, focusing on its synthetic applications, mechanistic insights, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a precursor in the synthesis of thiophene-based kinase inhibitors. Researchers utilized ethyl 2-amino-5-chloro-4-(trifluoromethyl)thiophene-3-carboxylate as a building block to develop a series of potent and selective inhibitors targeting aberrant kinase activity in cancer cells. The trifluoromethyl group was found to significantly enhance binding affinity through favorable hydrophobic interactions with the kinase ATP-binding pocket, while the amino and ester functionalities allowed for further structural diversification.

In parallel work, a team at the Scripps Research Institute reported the compound's application in the development of antimicrobial agents. The electron-withdrawing nature of the trifluoromethyl group was shown to increase the metabolic stability of derived compounds, addressing a common challenge in antibiotic development. This research, published in ACS Infectious Diseases, highlighted several derivatives with promising activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli.

Recent mechanistic studies have provided deeper insights into the compound's reactivity. Quantum chemical calculations published in Organic & Biomolecular Chemistry (2024) revealed that the 2-amino group activates the thiophene ring for electrophilic aromatic substitution, while the ester moiety facilitates various cross-coupling reactions. These findings have expanded the synthetic toolkit available to medicinal chemists working with this scaffold.

The pharmaceutical industry has shown increasing interest in this compound, with several patent applications filed in 2023-2024 describing its use in developing treatments for inflammatory diseases and central nervous system disorders. One notable application involves its conversion to thiophene-containing GABA analogs showing improved blood-brain barrier penetration compared to existing therapies.

Ongoing research is exploring the compound's potential in targeted drug delivery systems. Preliminary results suggest that the thiophene core can be functionalized to create pH-sensitive prodrugs that release active compounds specifically in tumor microenvironments. This approach, currently in preclinical evaluation, could significantly improve the therapeutic index of several anticancer agents.

As research progresses, ethyl 2-amino-5-chloro-4-(trifluoromethyl)thiophene-3-carboxylate continues to demonstrate its value as a versatile scaffold in drug discovery. Future directions likely include further exploration of its applications in PROTAC design and as a component of covalent inhibitors, building on its demonstrated capacity for selective target engagement. The compound's unique combination of stability and reactivity positions it as an important tool in addressing current challenges in medicinal chemistry.